Cas no 2229500-91-6 (2,5-difluoro-4-nitrobenzene-1-carboximidamide)

2,5-Difluoro-4-nitrobenzene-1-carboximidamide is a fluorinated nitrobenzene derivative featuring a carboximidamide functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its electron-withdrawing nitro and fluorine substituents, which enhance reactivity in nucleophilic aromatic substitution and other transformations. The carboximidamide moiety offers potential for further functionalization, making it a versatile intermediate in the development of heterocyclic compounds and bioactive molecules. Its structural features contribute to selective reactivity, enabling precise modifications in complex synthetic routes. The compound’s stability under standard conditions ensures reliable handling and storage, while its well-defined properties support reproducibility in research applications.
2,5-difluoro-4-nitrobenzene-1-carboximidamide structure
2229500-91-6 structure
Product Name:2,5-difluoro-4-nitrobenzene-1-carboximidamide
CAS No:2229500-91-6
MF:C7H5F2N3O2
MW:201.130307912827
CID:6098074
PubChem ID:165716124
Update Time:2025-11-01

2,5-difluoro-4-nitrobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2,5-difluoro-4-nitrobenzene-1-carboximidamide
    • 2229500-91-6
    • EN300-1786704
    • Inchi: 1S/C7H5F2N3O2/c8-4-2-6(12(13)14)5(9)1-3(4)7(10)11/h1-2H,(H3,10,11)
    • InChI Key: OCEOOAPMQFBYNN-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1C(=N)N)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 201.03498273g/mol
  • Monoisotopic Mass: 201.03498273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 95.7Ų

2,5-difluoro-4-nitrobenzene-1-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1786704-0.05g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
0.05g
$851.0 2023-09-19
Enamine
EN300-1786704-0.1g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
0.1g
$892.0 2023-09-19
Enamine
EN300-1786704-0.25g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
0.25g
$933.0 2023-09-19
Enamine
EN300-1786704-0.5g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
0.5g
$974.0 2023-09-19
Enamine
EN300-1786704-1.0g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
1g
$1014.0 2023-06-02
Enamine
EN300-1786704-2.5g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
2.5g
$1988.0 2023-09-19
Enamine
EN300-1786704-5.0g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
5g
$2940.0 2023-06-02
Enamine
EN300-1786704-10.0g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
10g
$4360.0 2023-06-02
Enamine
EN300-1786704-1g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
1g
$1014.0 2023-09-19
Enamine
EN300-1786704-5g
2,5-difluoro-4-nitrobenzene-1-carboximidamide
2229500-91-6
5g
$2940.0 2023-09-19

Additional information on 2,5-difluoro-4-nitrobenzene-1-carboximidamide

Introduction to 2,5-difluoro-4-nitrobenzene-1-carboximidamide (CAS No. 2229500-91-6)

2,5-difluoro-4-nitrobenzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229500-91-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives with a unique structural feature in the form of a carboximidamide functional group. The presence of both fluorine and nitro substituents on the benzene ring imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural configuration of 2,5-difluoro-4-nitrobenzene-1-carboximidamide encompasses a benzene core substituted at the 2-position with a fluorine atom and at the 4-position with a nitro group. The carboximidamide moiety at the 1-position introduces both acidic and basic characteristics, enabling diverse interactions with biological targets. This combination of structural elements makes the compound a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been growing interest in developing fluorinated nitroaromatic compounds due to their enhanced metabolic stability, improved bioavailability, and modulated binding affinity towards biological receptors. The fluorine atom, in particular, is known for its ability to influence the electronic properties of adjacent functional groups, thereby tuning the pharmacological activity of molecules. Similarly, the nitro group serves as a versatile handle for further chemical modifications, such as reduction to amino groups or conversion to other heterocyclic systems.

One of the most compelling aspects of 2,5-difluoro-4-nitrobenzene-1-carboximidamide is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have suggested that nitroaromatic derivatives can interact with metalloenzymes and proteases by forming stable adducts through coordination or hydrogen bonding interactions. The carboximidamide group further enhances this potential by providing additional binding pockets or hydrogen bonding sites.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking simulations have been performed using 2,5-difluoro-4-nitrobenzene-1-carboximidamide as a lead scaffold to identify potential binding interactions with enzymes like kinases, phosphodiesterases, and cytochrome P450 enzymes. These simulations have revealed promising candidates for further optimization towards therapeutic agents.

The synthesis of 2,5-difluoro-4-nitrobenzene-1-carboximidamide presents unique challenges due to the sensitivity of the carboximidamide group and the need for precise regioselectivity in introducing fluorine and nitro substituents. However, modern synthetic methodologies have evolved significantly, allowing for efficient access to such complex structures. Transition-metal-catalyzed cross-coupling reactions, fluorochemical reagents, and controlled nitration protocols are among the key techniques employed in its preparation.

In addition to its pharmaceutical applications, 2,5-difluoro-4-nitrobenzene-1-carboximidamide has shown promise in materials science and agrochemical research. Fluorinated nitroaromatic compounds are known for their stability under various environmental conditions, making them suitable candidates for use in advanced materials such as liquid crystals or organic semiconductors. Furthermore, their bioactivity suggests potential applications in crop protection agents or antimicrobial formulations.

The role of computational tools in optimizing derivatives of 2,5-difluoro-4-nitrobenzene-1-carboximidamide cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to rapidly evaluate large libraries of analogs based on their predicted binding affinities and physicochemical properties. This approach has accelerated the discovery process by allowing researchers to prioritize promising candidates for experimental validation.

Preclinical studies have begun to explore the pharmacological profile of 2,5-difluoro-4-nitrobenzene-1-carboximidamide and its derivatives. Initial findings indicate that certain analogs exhibit inhibitory activity against disease-related targets while maintaining favorable safety profiles. These results underscore the importance of structure-based drug design in identifying novel therapeutic entities.

The future direction of research on 2,5-difluoro-4-nitrobenzene-1-carboximidamide lies in expanding its chemical space through innovative synthetic strategies and exploring its potential in diverse therapeutic areas. By leveraging cutting-edge technologies such as machine learning-assisted drug design and biocatalysis, scientists aim to develop next-generation bioactive molecules derived from this versatile scaffold.

In conclusion,2,5-difluoro-4-nitrobenzene-1-carboximidamide (CAS No. 2229500-91-6) represents a fascinating compound with significant untapped potential across multiple scientific disciplines. Its unique structural features and modifiable nature make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents or functional materials.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent